2-(4-fluorophenoxy)-N-(4-(pyrrolidin-1-yl)phenethyl)acetamide

• IUPAC Name: 2-(4-fluorophenoxy)-N-[2-(4-pyrrolidin-1-ylphenyl)ethyl]acetamide
• InChI: InChI=1S/C20H23FN2O2/c21-17-5-9-19(10-6-17)25-15-20(24)22-12-11-16-3-7-18(8-4-16)23-13-1-2-14-23/h3-10H,1-2,11-15H2,(H,22,24)
• InChI Key: QABDTZCBILRZFE-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=CC=C(C=C2)CCNC(=O)COC3=CC=C(C=C3)F
• Molecular Formula: C20H23FN2O2
• Molecular Weight: 342.4 g/mol

Description

2-(4-fluorophenoxy)-N-(4-(pyrrolidin-1-yl)phenethyl)acetamide, commonly known as FPPP, is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. This compound belongs to the class of phenethylamines and has been studied extensively for its ability to interact with the human body's central nervous system.

Scientific Research Applications

Synthetic Methods and Chemical Properties

Research has explored the synthesis and characterization of related compounds, focusing on methodologies that can be applied to produce novel derivatives with potential biological activities. For instance, the study of N-halogeno compounds highlights the development of new electrophilic fluorinating agents, indicating the utility of fluorine in modifying chemical structures for desired properties (Banks, Besheesh, & Tsiliopoulos, 1996). Another study on triethylborane-mediated atom-transfer cyclisation demonstrates a method for synthesizing cyclic compounds, which could be relevant for creating ring structures similar to those in the target compound (Ikeda, Teranishi, Nozaki, & Ishibashi, 1998).

Biological Activities and Potential Applications

Several studies have been conducted on derivatives with structural similarities to the target compound, revealing their potential in therapeutic applications. For example, the synthesis of a fluorinated derivative of a sigma-1 receptor modulator indicates the importance of fluorination in enhancing the biological activity of pharmaceutical compounds (Kuznecovs et al., 2020). Furthermore, research on pyridine linked thiazole derivatives has shown promising anticancer activity against various cancer cell lines, suggesting the potential of related acetamide derivatives in oncology (Alqahtani & Bayazeed, 2020).

Chemical Sensors and Imaging Agents

The development of fluoroionophores based on diamine-salicylaldehyde derivatives for metal cation detection highlights the role of fluorinated compounds in creating sensitive and selective sensors for biological and environmental monitoring (Hong et al., 2012). Additionally, the radiosynthesis of selective radioligands for imaging the translocator protein with PET demonstrates the application of fluorinated acetamides in diagnostic imaging, contributing to our understanding of neurological diseases (Dollé et al., 2008).